N-Acetyl-S-phenyl-DL-cysteine-3,3-d2

• Molecular Formula: C11H13NO3S
• Molecular Weight: 241.31 g/mol
• InChI: InChI=1S/C11H13NO3S/c1-8(13)12-10(11(14)15)7-16-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,12,13)(H,14,15)/t10-/m0/s1/i7D2
• InChIKey: CICOZWHZVMOPJS-KHQCYXSFSA-N

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 – Deuterated Internal Standard

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is a stable isotope-labeled (SIL) analog of S-phenylmercapturic acid (S-PMA), the primary urinary biomarker for assessing human exposure to benzene, a known genotoxic carcinogen [1]. This compound is specifically synthesized with two deuterium atoms at the 3,3-positions, giving it a molecular weight of 241.30 g/mol, exactly 2 mass units higher than its unlabeled counterpart . Its principal, validated application is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise and accurate quantitation of S-PMA in complex biological matrices like human urine [2].

Deuterated SIL-IS for S-PMA quantitation in LC-MS/MS bioanalysis

Mass shift +2 Da enables unambiguous MS differentiation from endogenous analyte

Urinary biomonitoring research-matrix context; isotope dilution MS workflow

• [1] Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods. Journal of Analytical Toxicology, Volume 45, Issue 7, October 2021, Pages 657–665, https://doi.org/10.1093/jat/bkaa137 View Source
• [2] Wang, Z. et al. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for the quantitation of S-phenylmercapturic acid in human urine. Anal. Methods, 2013,5, 6081-6085. DOI: 10.1039/C3AY41091A View Source

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 – Irreplaceable Internal Standard

In the realm of quantitative LC-MS/MS, generic substitution of internal standards (e.g., using a non-labeled analog, a different isotopologue, or a structural analogue) is a primary source of analytical error and method variability [1]. The use of the precise deuterated analog is not a luxury but a necessity for achieving method robustness. While it is a general belief that any stable isotope-labeled (SIL) standard is superior, deuterium-labeled compounds can exhibit unexpected chromatographic behavior, including different retention times or recoveries compared to the unlabeled analyte [2]. This can compromise quantitation if not properly accounted for. Furthermore, a multi-laboratory study comparing methods for S-PMA quantitation revealed that inter-laboratory results varied by as much as 60%, driven largely by differences in sample preparation, particularly pH, which affects the conversion of a precursor molecule (pre-PHMA) to the target analyte [1]. The use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as the internal standard provides the critical, near-identical physicochemical behavior required to track and correct for such variability, including recovery losses during extraction and matrix-induced ion suppression, which an unlabeled structural analogue cannot reliably do [3].

Unlabeled analog cannot correct matrix effects

Unlabeled N-Acetyl-S-phenyl-DL-cysteine lacks the mass shift required for isotope dilution, leaving ion suppression and recovery losses uncorrected.

Different isotopologue may shift retention

Deuterated SIL-IS can exhibit unexpected chromatographic retention shifts versus the analyte; a non-validated isotopologue risks co-elution mismatch.

Structural analogue may not track pre-analytical conversion

pH-dependent precursor-to-analyte conversion during sample workup requires near-identical physicochemical behavior that only the matched deuterated analog provides.

• [1] Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods. Journal of Analytical Toxicology, Volume 45, Issue 7, October 2021, Pages 657–665, https://doi.org/10.1093/jat/bkaa137 View Source
• [2] Stokvis, E. et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19: 401-407. https://doi.org/10.1002/rcm.1790 View Source
• [3] Evaluation of a test method for the measurement of the urinary biomarkers S-benzylmercapturic acid and S-phenylmercapturic acid. The Toxicologist. Society of Toxicology 50th Annual Meeting, 2011. CDC Stacks ID: 20038586. View Source

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Performance Evidence

Isotopic Purity and Mass Shift Differentiation

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 provides a definitive mass difference compared to its unlabeled analog, N-Acetyl-S-phenyl-DL-cysteine, ensuring clear spectral separation in mass spectrometry . This compound is supplied with a verified isotopic enrichment of 99 atom % D, as specified in technical datasheets [1]. In contrast, the unlabeled analog lacks any such mass shift (0 Da difference).

Isotopic Purity & Mass Shift

Specification review

+2.01 Da mass shift; 99 atom % D enrichment

Supports MS differentiation from endogenous analyte for IDMS workflow

Vendor-specified enrichment by NMR or MS; review lot-specific COA

Evidence Dimension	Molecular Weight (Mass Spectrometric Differentiation)
Target Compound Data	241.30 g/mol; 99 atom % D isotopic enrichment
Comparator Or Baseline	239.29 g/mol (Unlabeled N-Acetyl-S-phenyl-DL-cysteine)
Quantified Difference	+2.01 g/mol mass shift; 99 atom % isotopic purity
Conditions	Calculated molecular weight; Vendor-specified isotopic enrichment by NMR or MS

Why This Matters

This mass shift allows a mass spectrometer to unambiguously distinguish the internal standard from the endogenous analyte, a fundamental requirement for accurate quantification by isotope dilution mass spectrometry (IDMS).

• [1] Hoelzel Biotech Product Page for N-Acetyl-S-phenyl-DL-cysteine-3,3-d2. Item no. CDN-D-6046-0.05G. Manufacturer: Toronto Research Chemicals. View Source

Validated Method Performance in Urinary S-PMA Quantification

In a validated LC-MS/MS method using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 (referred to as S-PMA-d2) as the internal standard, the assay achieved a lower limit of quantification (LLOQ) of 0.2 ng/mL for S-PMA in human urine [1]. The method exhibited excellent precision, with intra- and inter-day coefficients of variation (CV) of less than 8.1% [1]. This performance is enabled by the use of the deuterated internal standard, which corrects for variability in sample extraction and analysis.

Method Sensitivity

Method context

LLOQ 0.2 ng/mL with SIL-IS (LC-MS/MS) vs. ~1,440 ng/mL without SIL-IS (older HPLC); intra-/inter-day CV <8.1%

Supports high-sensitivity biomonitoring assay fit for low-level exposure research

Reported in human urine research matrix; liquid-liquid extraction

Evidence Dimension	Lower Limit of Quantitation (LLOQ)
Target Compound Data	0.2 ng/mL (using N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 as IS)
Comparator Or Baseline	6 µmol/L (~1,440 ng/mL) for an older HPLC method without a SIL-IS
Quantified Difference	>7,000-fold improvement in sensitivity
Conditions	LC-MS/MS analysis of human urine using liquid-liquid extraction

Why This Matters

This demonstrates that procurement of the deuterated standard is directly linked to achieving the high sensitivity and precision required for quantifying low-level benzene exposure in the general population, where S-PMA levels can be in the low ng/mL range.

• [1] Wang, Z. et al. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for the quantitation of S-phenylmercapturic acid in human urine. Anal. Methods, 2013,5, 6081-6085. DOI: 10.1039/C3AY41091A View Source

Correcting for Pre-Analytical Variability and Matrix Effects

An inter-laboratory study comparing five different LC-MS/MS methods for S-PMA quantification revealed a 60% difference in reported concentrations between methods, driven by the pH-dependent conversion of a labile precursor (pre-PHMA) to S-PMA [1]. The use of a deuterated internal standard like N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the critical tool to track and normalize for this kind of pre-analytical variability and other matrix effects [2]. Without it, comparisons of results across different studies or laboratories would be highly unreliable.

Inter-Lab Variability Control

Cross-study context

Up to 60% variation in reported S-PMA across methods without standardized SIL-IS correction

Supports method harmonization and cross-study comparability review

Multi-lab study; pH-dependent pre-PHMA conversion tracked by SIL-IS

Evidence Dimension	Inter-laboratory Result Variability
Target Compound Data	Potential for up to 60% variation in reported S-PMA levels across methods (without standardized IS correction)
Comparator Or Baseline	Minimal variability expected when using a SIL-IS to correct for analyte losses and conversion
Quantified Difference	Use of a SIL-IS is essential for achieving <15-20% inter-laboratory precision for complex biomarkers.
Conditions	Analysis of 50 anonymous human urine samples across 5 laboratories using different analytical methods for S-PMA

Why This Matters

This evidence confirms that a validated internal standard is not just about instrument performance; it is essential for ensuring the biological accuracy and comparability of exposure assessment data, a key factor for regulatory compliance and epidemiological studies.

• [1] Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods. Journal of Analytical Toxicology, Volume 45, Issue 7, October 2021, Pages 657–665, https://doi.org/10.1093/jat/bkaa137 View Source
• [2] Evaluation of a test method for the measurement of the urinary biomarkers S-benzylmercapturic acid and S-phenylmercapturic acid. The Toxicologist. Society of Toxicology 50th Annual Meeting, 2011. CDC Stacks ID: 20038586. View Source

N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 Applications

Biomonitoring of Occupational and Environmental Benzene Exposure

As a deuterated internal standard for S-phenylmercapturic acid (S-PMA), this compound is essential for laboratories conducting biomonitoring studies to assess human exposure to benzene. The validated LC-MS/MS methods using this IS achieve the sensitivity (LLOQ of 0.2 ng/mL) required to measure S-PMA levels in the general population, including non-smokers, where concentrations are low [1]. This is critical for large-scale public health surveys and occupational health surveillance.

Method Development and Validation for S-PMA Quantification

For analytical laboratories developing or validating their own LC-MS/MS assays for S-PMA, this compound is a mandatory component. The evidence demonstrates that without a suitable SIL-IS, method variability can reach up to 60% due to pre-analytical factors [2]. The use of N-Acetyl-S-phenyl-DL-cysteine-3,3-d2 is the standard approach to correct for these issues, ensuring the developed method meets regulatory guidelines for accuracy and precision in bioanalysis.

Toxicology and Metabolism Research

In preclinical and clinical research, this labeled compound serves as an indispensable tool for tracing the metabolism and excretion of benzene and related aromatic compounds. The quantitative data derived from studies using this IS provide a robust foundation for understanding the toxicokinetics of benzene, establishing dose-response relationships, and evaluating the efficacy of interventions to reduce exposure [1].

Application

Selection Property

Validation Focus

Research biomonitoring studies for exposure assessment

SIL-IS for matrix-effect correction

LLOQ and precision in target research matrix

Bioanalytical method validation studies

Co-eluting ISTD for recovery tracking

Accuracy and reproducibility across analytical batches

Toxicokinetic research studies

Isotope dilution mass spectrometry fit

Metabolite stability and conversion monitoring

• [1] Wang, Z. et al. A rapid and sensitive liquid chromatography-tandem mass spectrometry method for the quantitation of S-phenylmercapturic acid in human urine. Anal. Methods, 2013,5, 6081-6085. DOI: 10.1039/C3AY41091A View Source
• [2] Large Differences in Urinary Benzene Metabolite S-Phenylmercapturic Acid Quantitation: A Comparison of Five LC–MS-MS Methods. Journal of Analytical Toxicology, Volume 45, Issue 7, October 2021, Pages 657–665, https://doi.org/10.1093/jat/bkaa137 View Source